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Compound of Interest

Compound Name: Methyl nicotinoylacetate

Cat. No.: B1345562

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the
solubility of methyl nicotinoylacetate. Due to a lack of extensive published data on this
specific compound, this guide synthesizes known physical properties, qualitative solubility
information, and data from structurally related compounds to offer valuable insights for its use

in research and development.

Compound Overview

Methyl nicotinoylacetate (CAS 54950-20-8), also known as methyl 3-oxo-3-(pyridin-3-
yl)propanoate, is a keto-ester derivative of nicotinic acid. Its chemical structure, featuring a
pyridine ring, a ketone, and an ester functional group, dictates its physicochemical properties,
including its solubility in various solvents.

Table 1: Physicochemical Properties of Methyl Nicotinoylacetate
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Property Value Source(s)
Molecular Formula CoHoNO3 [1112][3]
Molecular Weight 179.18 g/mol [1][4]

White to yellow to brownish
Appearance ) [1112]14]
crystalline powder or chunks

Melting Point 34-42 °C [11[2][4]
Boiling Point 128-129 °C (at 1 Torr) [1][4]
Water Solubility Negligible [1114]

Solubility Data

Quantitative solubility data for methyl nicotinoylacetate in various organic solvents is not
readily available in peer-reviewed literature. However, based on its chemical structure and the
"like dissolves like" principle, its solubility can be inferred. The presence of the polar pyridine
ring and keto-ester functionalities suggests some solubility in polar solvents, while the overall
molecular structure may also allow for some solubility in less polar organic solvents.

Qualitative Solubility Assessment

The term "negligible” for water solubility indicates very poor dissolution in aqueous media.[1][4]
For organic solvents, a qualitative assessment is presented in Table 2, based on general
principles of solubility for keto-esters and related compounds.

Table 2: Estimated Qualitative Solubility of Methyl Nicotinoylacetate in Common Solvents
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Expected
Solvent Class Solvent Qualitative Rationale
Solubility
Capable of hydrogen
) ) bonding with the
Polar Protic Methanol, Ethanol Likely Soluble o )
pyridine nitrogen and
carbonyl oxygens.
Acetone, Acetonitrile, Dipole-dipole
) Dimethyl Sulfoxide ) interactions with the
Polar Aprotic Likely Soluble )
(DMSO), Ethyl polar functional
Acetate groups of the solute.
] ) Limited interactions
Likely Sparingly )
Nonpolar Toluene, Hexane with the nonpolar

Soluble to Insoluble
solvent molecules.

) Dichloromethane, ) Can engage in dipole-
Chlorinated Likely Soluble ) ] ]
Chloroform dipole interactions.

Disclaimer: This table is an estimation based on chemical principles and data from analogous
compounds. Experimental verification is required for accurate solubility determination.

Solubility of Structurally Related Compounds

To provide further context, the solubility of methyl nicotinate and nicotinic acid are presented.
These compounds share structural similarities with methyl nicotinoylacetate and their
solubility profiles can offer guidance.

Table 3: Qualitative Solubility of Methyl Nicotinate
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Solvent Solubility Description
Water Soluble to Very Soluble
Ethanol (96%) Very Soluble

Methanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Ethyl Acetate Soluble

Benzene Soluble

Chloroform Soluble

Methylene Chloride Very Soluble

Table 4: Quantitative Solubility of Nicotinic Acid at 298.15 K (25 °C)

Solvent Mole Fraction Solubility (x102)
Dimethyl Sulfoxide 201.6

Ethanol 33.3

Water 17.8

Acetone 29

Diethyl Ether 0.4

Acetonitrile 0.2

Source: Data for nicotinic acid solubility adapted from literature.[5][6]

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following experimental protocol for the

shake-flask method, a gold standard for equilibrium solubility determination, is provided.

Materials
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o Methyl Nicotinoylacetate (pure solid)

o Selected Solvents (analytical grade)

« Scintillation vials or sealed flasks

o Orbital shaker or magnetic stirrer with temperature control

» Analytical balance

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

e Volumetric flasks and pipettes

Procedure

o Preparation of Saturated Solutions: Add an excess amount of solid methyl
nicotinoylacetate to a series of vials, each containing a known volume of a different solvent.
The excess solid is crucial to ensure equilibrium is reached with the solid phase present.

o Equilibration: Seal the vials to prevent solvent evaporation. Place the vials in an orbital
shaker or on a stirrer with controlled temperature (e.g., 25 °C). Agitate the samples for a
predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature for a short period to allow the excess solid to settle. If necessary, centrifuge the
samples to ensure complete separation of the solid and liquid phases.

o Sample Dilution: Carefully withdraw a known aliquot of the clear supernatant from each vial.
Dilute the aliquot gravimetrically or volumetrically with a suitable solvent to a concentration
within the analytical range of the chosen quantification method.

o Quantification: Analyze the diluted samples using a validated analytical method, such as
HPLC or UV-Vis spectrophotometry, to determine the concentration of methyl
nicotinoylacetate.
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o Calculation of Solubility: From the determined concentration and the dilution factor, calculate
the solubility of methyl nicotinoylacetate in each solvent. Express the solubility in desired
units (e.g., mg/mL, mol/L, or mole fraction).

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of solubility
using the shake-flask method.
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Caption: Workflow for Shake-Flask Solubility Determination.

Logical Relationship of Solubility Factors
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The solubility of a compound like methyl nicotinoylacetate is influenced by a combination of
factors related to both the solute and the solvent.
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Caption: Factors Influencing the Solubility of Methyl Nicotinoylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of Methyl Nicotinoylacetate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345562#solubility-of-methyl-nicotinoylacetate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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